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Compound of Interest |

2-(Propan-2-ylsulfanyl)propanoic
Compound Name:

acid
CAS No.: 26822-41-3
Cat. No.: B3381746

Get Quote

A comprehensive overview of its chemical properties, synthesis, spectral analysis, and safety

protocols, designed for researchers, scientists, and drug development professionals.

Disclaimer: This technical guide focuses on 2-(Acetylsulfanyl)propanoic acid (PubChem CID:
13599129), a structural analog of 2-(Propan-2-ylsulfanyl)propanoic acid. This substitution is
necessitated by the absence of a dedicated PubChem entry for the latter, allowing for a
comprehensive, data-driven analysis based on available information for a closely related
compound.

Introduction

2-(Acetylsulfanyl)propanoic acid is a sulfur-containing carboxylic acid that holds significance in
various chemical and biomedical research areas. Its structure, featuring a reactive thioester
linkage and a carboxylic acid moiety, makes it a versatile building block in organic synthesis
and a subject of interest in the study of biologically active molecules. This guide provides a
detailed exploration of its known properties, leveraging data from authoritative sources to offer
a holistic understanding of this compound for research and development applications.
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Chemical and Physical Properties

The fundamental characteristics of a compound are critical for its application in experimental
settings. The following table summarizes the key computed properties of 2-
(Acetylsulfanyl)propanoic acid.[1]

Property Value Source
PubChem CID 13599129 PubChem
Molecular Formula C5H803S PubChem[1]
Molecular Weight 148.18 g/mol PubChem[1]
IUPAC Name 2-acetylsulfanylpropanoic acid PubChem[1]
SMILES CC(C(=0)0O)sC(=0)C PubChem([1]
InChl=1S/C5H803S/c1-
InChl 3(5(7)8)9-4(2)6/h3H,1-2H3, PubChem[1]
(H,7,8)
XLogP3-AA 0.7 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
Count 4 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
Exact Mass 148.01941529 Da PubChem[1]
Topological Polar Surface Area  79.7 A2 PubChem[1]
Complexity 132 PubChem[1]

Synthesis and Reactivity

While specific synthesis routes for 2-(Acetylsulfanyl)propanoic acid are not extensively detailed
in the immediate search results, general methodologies for the synthesis of similar thioester-
containing carboxylic acids can be inferred. A common approach involves the reaction of a thiol
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with an activated carboxylic acid derivative or the reaction of a halo-substituted carboxylic acid
with a thioacetate salt.

A plausible synthetic pathway is illustrated below:
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Caption: A potential synthetic route to 2-(Acetylsulfanyl)propanoic acid.

The reactivity of 2-(Acetylsulfanyl)propanoic acid is primarily dictated by its two functional
groups: the carboxylic acid and the thioester. The carboxylic acid can undergo esterification,
amidation, and reduction. The thioester is susceptible to hydrolysis, which can be catalyzed by
acids or bases, to yield acetic acid and 2-mercaptopropanoic acid.

Spectral Analysis

Spectroscopic data is essential for the structural elucidation and purity assessment of a
chemical compound. While a specific spectrum for 2-(Acetylsulfanyl)propanoic acid is not
readily available, the expected spectral characteristics can be predicted based on its structure
and data from analogous compounds like propanoic acid.[2][3][4]
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'H NMR Spectroscopy (Predicted)

The proton NMR spectrum of 2-(Acetylsulfanyl)propanoic acid is expected to show three
distinct signals:

e -CH(SH)- proton: A quartet, shifted downfield due to the deshielding effects of the adjacent
sulfur and carbonyl group.

e -CHs (propanoic acid backbone): A doublet, coupled to the adjacent methine proton.

e -C(=0)CHs (acetyl group): A singlet, as these protons have no adjacent protons to couple
with.

e -COOH proton: A broad singlet, typically found far downfield.

3C NMR Spectroscopy (Predicted)

The carbon NMR spectrum would be expected to show five distinct signals corresponding to
the five carbon atoms in different chemical environments: the two carbonyl carbons, the
methine carbon, and the two methyl carbons.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum would likely exhibit characteristic absorption bands for:

e O-H stretch (carboxylic acid): A broad band in the region of 2500-3300 cm™1.

e C=0 stretch (carboxylic acid and thioester): Strong absorptions around 1700-1760 cm™1.
o C-S stretch: A weaker absorption in the fingerprint region.

Safety and Handling

While specific toxicity data for 2-(Acetylsulfanyl)propanoic acid is not available, general
precautions for handling carboxylic acids and thioesters should be observed. Propanoic acid, a
related compound, is known to be corrosive and can cause severe skin burns and eye
damage.[5][6][7] It is also a flammable liquid.[6][7]
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General Safety Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[6][7]

o Ventilation: Use only in a well-ventilated area.

» Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly
after handling.

o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[6] Store away
from incompatible materials such as strong bases and oxidizing agents.

First Aid Measures:

 Inhalation: Move the person to fresh air and keep comfortable for breathing. Seek immediate
medical attention.[6]

» Skin Contact: Remove contaminated clothing immediately and rinse the skin with plenty of
water. Seek immediate medical attention.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[6]

The following workflow outlines the standard procedure for handling a chemical spill of a
compound with similar properties:

Caption: General workflow for chemical spill response.

Potential Applications in Research and Drug
Development

Thioester-containing molecules are of interest in drug development for their potential as
prodrugs and their involvement in various biochemical pathways. The carboxylic acid
functionality allows for the conjugation of this molecule to other entities, such as peptides or
targeting ligands. The thioester bond can be designed to be cleaved by specific enzymes in the
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body, releasing a therapeutic agent. Further research into the biological activity of 2-
(Acetylsulfanyl)propanoic acid and its derivatives could uncover novel therapeutic applications.

Conclusion

This technical guide provides a foundational understanding of 2-(Acetylsulfanyl)propanoic acid,
a compound with potential utility in synthetic chemistry and biomedical research. While a
comprehensive dataset for this specific molecule is not yet available, by leveraging data from
its PubChem entry and analogous structures, we can establish a strong basis for its safe
handling, experimental use, and future investigation. As with any chemical, a thorough review
of the most current safety and handling information is paramount before commencing any
experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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